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Compound of Interest

Compound Name: R82913

Cat. No.: B1678732 Get Quote

For researchers, scientists, and drug development professionals utilizing R82913, ensuring its

proper dissolution and stability is critical for obtaining accurate and reproducible experimental

results. This guide provides comprehensive information on the solubility of R82913, detailed

protocols for its preparation, and troubleshooting advice for common issues.

Frequently Asked Questions (FAQs)
Q1: What is R82913 and what is its primary mechanism of action?

R82913, also known as 9-Cl-TIBO, is a potent and highly selective non-nucleoside reverse

transcriptase inhibitor (NNRTI) of Human Immunodeficiency Virus Type 1 (HIV-1).[1][2] It

belongs to the class of 1,4-benzodiazepines.[1] Its primary mechanism of action involves

binding to a hydrophobic pocket in the HIV-1 reverse transcriptase enzyme, which is crucial for

the conversion of viral RNA into DNA. This binding allosterically inhibits the enzyme's function,

thereby preventing viral replication.

Q2: What is the aqueous solubility of R82913?

R82913 is a hydrophobic compound with low aqueous solubility. The predicted water solubility

of R82913 is approximately 0.0313 mg/mL.[1] Due to its low water solubility, it is not

recommended to dissolve R82913 directly in aqueous buffers or cell culture media.

Q3: What are the recommended solvents for dissolving R82913?
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Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

R82913 due to the hydrophobic nature of TIBO derivatives. While specific quantitative solubility

data in ethanol and methanol is not readily available in the literature, these solvents may be

used for certain applications, but their efficacy should be determined empirically.

Q4: How should I store R82913 powder and stock solutions?

Unopened vials of R82913 powder should be stored at -20°C. Once dissolved in DMSO, it is

recommended to aliquot the stock solution into single-use volumes and store them at -20°C or

-80°C to minimize freeze-thaw cycles.
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Issue Potential Cause Recommended Solution

Precipitation upon dilution of

DMSO stock solution in

aqueous media.

Rapid change in solvent

polarity. The hydrophobic

nature of R82913 causes it to

come out of solution when the

DMSO concentration

decreases sharply.

- Pre-warm the aqueous

medium to 37°C before adding

the R82913 stock solution.-

Add the stock solution

dropwise to the vortexing

medium to ensure rapid

mixing.- Perform a serial

dilution of the DMSO stock in

the aqueous medium.- If

precipitation persists, consider

using a lower final

concentration of R82913.

Cloudiness or precipitate

formation in the stock solution

upon storage.

The compound may have a

limited stability in the solvent at

the stored temperature, or the

initial dissolution was

incomplete.

- Gently warm the stock

solution to 37°C and vortex or

sonicate to redissolve the

precipitate.- Ensure the stock

solution is not stored for

extended periods, especially at

higher concentrations.-

Prepare fresh stock solutions

more frequently.

Inconsistent experimental

results.

This could be due to

incomplete dissolution of

R82913, degradation of the

compound, or inaccurate

concentration of the working

solution.

- Visually inspect the stock and

working solutions for any signs

of precipitation before each

use.- Protect stock solutions

from light.- Prepare fresh

working solutions from the

stock for each experiment.

Quantitative Solubility Data
While experimentally determined solubility values in various organic solvents are not widely

published, the predicted aqueous solubility provides a baseline for its hydrophobic character.
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Solvent Predicted Solubility

Water 0.0313 mg/mL[1]

Note: This value is based on computational predictions and may differ from experimental

results.

Experimental Protocols
Protocol 1: Preparation of a 10 mM R82913 Stock
Solution in DMSO
Materials:

R82913 powder (CAS: 126347-69-1)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate the vial of R82913 powder to room temperature before opening.

Weigh the required amount of R82913 powder in a sterile microcentrifuge tube. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out approximately 3.44 mg of R82913
(Molecular Weight: 343.88 g/mol ).

Add the calculated volume of anhydrous DMSO to the tube.

Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved.

Gentle warming to 37°C or brief sonication can aid in dissolution if necessary.

Visually inspect the solution to ensure there are no visible particles.
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Aliquot the stock solution into single-use, amber microcentrifuge tubes to protect from light

and minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution in Cell
Culture Medium
Materials:

10 mM R82913 stock solution in DMSO

Pre-warmed (37°C) sterile cell culture medium

Sterile conical tubes

Procedure:

Thaw an aliquot of the 10 mM R82913 stock solution at room temperature.

In a sterile conical tube, add the desired volume of pre-warmed cell culture medium.

While gently vortexing the cell culture medium, add the required volume of the 10 mM

R82913 stock solution dropwise to achieve the desired final concentration. For example, to

prepare 10 mL of a 10 µM working solution, add 10 µL of the 10 mM stock solution to 9.99

mL of cell culture medium.

Continue to vortex for another 30 seconds to ensure homogeneity.

Visually inspect the working solution for any signs of precipitation before adding it to your cell

cultures. The final DMSO concentration should be kept low (typically ≤ 0.5%) to avoid

solvent-induced cytotoxicity.

Visualizations
HIV-1 Reverse Transcriptase Inhibition by R82913
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Mechanism of R82913 Action
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Caption: R82913 allosterically inhibits HIV-1 reverse transcriptase.

Experimental Workflow for Preparing R82913 Working
Solution
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Workflow for R82913 Solution Preparation
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Caption: Preparing R82913 working solution for cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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